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For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison

of Plasticizer Migration with Supporting Experimental Data

The selection of plasticizers in polymer formulations is a critical consideration, particularly for

applications in the pharmaceutical and medical device industries where patient safety is

paramount. Leaching of these additives from the polymer matrix can lead to contamination of

drug products, compromised device integrity, and potential toxicological risks. This guide

provides a comparative analysis of the leaching characteristics of dioctyl azelate (DOZ), a

non-phthalate plasticizer, against commonly used plasticizers such as di(2-ethylhexyl)

phthalate (DEHP), diisononyl phthalate (DINP), and trioctyl trimellitate (TOTM). The information

presented herein is based on available experimental data to facilitate informed material

selection.

Executive Summary
Plasticizer migration is the process by which these molecules, which are not chemically bound

to the polymer, diffuse out of the plastic.[1] This phenomenon is influenced by several factors

including the chemical structure and molecular weight of the plasticizer, the type of polymer,

and external conditions such as temperature, contact time, and the nature of the contacting

fluid.[1] Concerns over the potential health effects of leached plasticizers, particularly certain

phthalates, have driven the demand for safer alternatives with lower leaching potential.[1]
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This guide summarizes quantitative data on the leaching of dioctyl azelate (represented by its

close analog, di(2-ethylhexyl) adipate or DEHA) and other key plasticizers from polyvinyl

chloride (PVC), a common polymer in medical applications. The data indicates that higher

molecular weight and less polar plasticizers generally exhibit lower leaching rates. While direct

comparative studies under identical conditions are limited, the available data suggests that

non-phthalate alternatives like azelates and trimellitates may offer a safer profile with reduced

migration compared to traditional phthalates like DEHP.

Comparative Leaching Data
The following tables summarize the quantitative data on the migration of various plasticizers

from PVC into different simulants. It is important to note that the experimental conditions vary

between studies, which can significantly impact leaching rates. Therefore, this data should be

used for relative comparison and to understand general trends.

Table 1: Leaching of Plasticizers into Food Simulants and Foodstuffs
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Plasticize
r

Polymer
Simulant/
Foodstuff

Temperat
ure

Time
Leaching
Level

Referenc
e

Di(2-

ethylhexyl)

adipate

(DEHA)

PVC

Uncooked

Meat &

Poultry

Retail

conditions
-

1.0 - 72.8

mg/kg
[2]

Di(2-

ethylhexyl)

adipate

(DEHA)

PVC

Cooked

Chicken

Portions

Retail

conditions
-

9.4 - 48.6

mg/kg
[2]

Di(2-

ethylhexyl)

adipate

(DEHA)

PVC Cheese
Retail

conditions
-

27.8 -

135.0

mg/kg

[2]

Di(2-

ethylhexyl)

adipate

(DEHA)

PVC

Baked

Goods &

Sandwiche

s

Retail

conditions
-

11 - 212

mg/kg
[2]

Di(2-

ethylhexyl)

phthalate

(DEHP)

PVC Cheese - -

>1.5 mg/kg

(exceeded

limit)

[3]

Di(2-

ethylhexyl)

phthalate

(DEHP)

PVC
90%

Ethanol

Room

Temperatur

e

72 hours 4.17 ppm [4]

Di(2-

ethylhexyl)

phthalate

(DEHP)

PVC
100%

Ethanol

Room

Temperatur

e

72 hours 11.5 ppm [4]

Di(2-

ethylhexyl)

PVC Olive Oil 121°C 1 week Low but

detectable

[4]
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phthalate

(DEHP)

Table 2: Leaching of Plasticizers from Medical Devices

Plasticize
r

Polymer

Medical
Device
Compone
nt

Simulant/
Medium

Time
Leaching
Level

Referenc
e

Di(2-

ethylhexyl)

phthalate

(DEHP)

PVC
Haemodial

ysis Tubing

Patient

Blood
4 hours

122.95 ±

33.94 mg

(extracted)

[5]

Trioctyl

trimellitate

(TOTM)

PVC
Haemodial

ysis Tubing

Patient

Blood
4 hours

75.11 ±

25.72 mg

(extracted)

[5]

Di(2-

ethylhexyl)

phthalate

(DEHP)

PVC

Respiratory

Support

Devices

Ethanol/W

ater (1:1)
60 minutes

Median:

6560 µg
[6]

Di(2-

ethylhexyl)

phthalate

(DEHP)

PVC

IV Fluid

Bags (PL

146

Plastic)

IV Fluid -
Median:

16.9 µg
[6]

Experimental Protocols
To ensure the reproducibility and comparability of leaching studies, standardized experimental

protocols are crucial. The following is a detailed methodology for a typical plasticizer migration

study, synthesized from various standard methods.

Objective: To quantify the amount of plasticizer that migrates from a polymer into a liquid

simulant under specified conditions.
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Materials:

Polymer samples (e.g., PVC sheets or tubing) of known dimensions and plasticizer

concentration.

Food simulants (e.g., 10% ethanol for aqueous foods, 50% ethanol for alcoholic foods, 3%

acetic acid for acidic foods, and olive oil or isooctane for fatty foods).[7]

Analytical grade solvents for extraction (e.g., hexane, dichloromethane).[7]

Internal standard for chromatographic analysis (e.g., dimethyl phthalate).[7]

Glass vials with inert caps (e.g., PTFE-lined).

Analytical balance, incubator or oven, and volumetric glassware.

Analytical instrument: Gas Chromatograph with Mass Spectrometer (GC-MS) or High-

Performance Liquid Chromatograph (HPLC) with UV or MS detector.

Procedure:

Sample Preparation:

Cut the polymer sample into defined dimensions to allow for the calculation of the surface

area.

Clean the surface of the sample with a suitable solvent (e.g., methanol) to remove any

surface contamination and dry thoroughly.

Accurately weigh the prepared sample.

Migration Test:

Place the prepared polymer sample into a clean glass vial.

Add a precise volume of the chosen food simulant to the vial, ensuring the sample is fully

immersed. The surface area-to-volume ratio should be standardized and recorded.
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Seal the vial and place it in an incubator or oven at a controlled temperature for a specified

duration (e.g., 10 days at 40°C for accelerated testing).

Sample Extraction:

After the incubation period, remove the polymer sample from the vial.

Transfer a known aliquot of the simulant to a clean extraction vessel.

Spike the simulant with a known amount of the internal standard.

Perform a liquid-liquid extraction by adding an immiscible organic solvent (e.g., hexane).

Shake vigorously and allow the layers to separate.

Carefully collect the organic layer containing the leached plasticizer.

Concentrate the extract to a small, known volume under a gentle stream of nitrogen.

Analytical Quantification:

Analyze the concentrated extract using GC-MS or HPLC.

Prepare a series of calibration standards of the target plasticizer with the internal standard

at a constant concentration.

Generate a calibration curve by plotting the ratio of the peak area of the plasticizer to the

peak area of the internal standard against the concentration of the plasticizer.

Quantify the amount of leached plasticizer in the sample by comparing its peak area ratio

to the calibration curve.

Data Reporting:

Express the migration results in terms of mass of plasticizer per unit surface area of the

polymer (e.g., µg/cm²) or concentration in the simulant (e.g., mg/kg or ppm).

Visualization of Experimental Workflow
The following diagram illustrates the key steps in a typical plasticizer leaching study.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Migration Test

Extraction

Analysis

Cut and Clean Polymer Sample

Weigh Sample

Immerse in Simulant

Place in vial

Incubate (Controlled T & Time)

Spike with Internal Standard

Collect simulant

Liquid-Liquid Extraction

Concentrate Extract

GC-MS or HPLC Analysis

Quantify using Calibration Curve

Report

Report Results
(µg/cm² or mg/kg)

Click to download full resolution via product page

Caption: Experimental workflow for quantifying plasticizer leaching.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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